Cas no 22433-39-2 (Benzene,(1-methyl-1,2-propadien-1-yl)-)

• Product name: Benzene,(1-methyl-1,2-propadien-1-yl)-
• CAS No: 22433-39-2
• MF: C₁₀H₁₀
• MW: 130.186402797699
• CID: 261175
• PubChem ID: 140923

Benzene,(1-methyl-1,2-propadien-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(1-methyl-1,2-propadien-1-yl)-
• 1,2-Butadiene, 3-phenyl-
• 3‐phenylbuta‐1,2‐diene
• InChI=1/C10H10/c1-3-9(2)10-7-5-4-6-8-10/h4-8H,1H2,2H
• 3-Phenyl-1,2-butadiene
• Benzene,1-methyl-1,2-propadienyl-
• (1-Methyl-1,2-propadienyl)benzene #
• benzene, (1-methyl-1,2-propadienyl)-
• Benzene, 1-methyl-1,2-propadienyl-
• IHOYDALOVDQINJ-UHFFFAOYSA-N
• 22433-39-2
• 1,2-BUTADIENE,3-PHENYL
• (1-methylpropa-1,2-dien-1-yl)benzene

• Inchi： InChI=1S/C10H10/c1-3-9(2)10-7-5-4-6-8-10/h4-8H,1H2,2H3
• InChI Key： IHOYDALOVDQINJ-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1)=C=C

Computed Properties

• Exact Mass: 130.0783
• Monoisotopic Mass: 130.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 3.1

Experimental Properties

• Density: 0.865
• Boiling Point: 209.5°Cat760mmHg
• Flash Point: 73.4°C
• Refractive Index: 1.511
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes